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Compound of Interest

Compound Name: ACY-957

Cat. No.: B1379075 Get Quote

ACY-957 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of ACY-
957. It includes troubleshooting guides and frequently asked questions to ensure the

successful application of ACY-957 in your experiments.

Frequently Asked Questions (FAQs)
1. What is ACY-957 and what is its primary mechanism of action?

ACY-957 is an orally active and selective inhibitor of Histone Deacetylase 1 (HDAC1) and

HDAC2.[1][2][3] Its primary mechanism of action is the inhibition of HDAC1 and HDAC2, which

leads to an increase in histone acetylation. This epigenetic modification can activate the

transcription of certain genes. Specifically, in the context of sickle cell disease and β-

thalassemia treatment, ACY-957 has been shown to induce fetal hemoglobin (HbF) by

activating the transcription factor GATA2.[4]

2. What are the recommended storage conditions for ACY-957?

Proper storage of ACY-957 is crucial for maintaining its stability and activity. Recommendations

vary slightly between suppliers, so it is always best to consult the vial label and product

datasheet. General guidelines are summarized in the table below.

3. How should I prepare stock solutions of ACY-957?
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ACY-957 is soluble in DMSO.[2][3] For example, a stock solution can be prepared by

dissolving ACY-957 in fresh, moisture-free DMSO to a concentration of 10 mM.[1] To avoid

solubility issues, ensure the DMSO is of high quality as moisture can reduce the solubility of the

compound.[2] If precipitation occurs, warming the solution to 37°C and using an ultrasonic bath

can aid in dissolution.[3]

4. How stable are ACY-957 stock solutions?

Once prepared, stock solutions should be aliquoted into single-use volumes to prevent

repeated freeze-thaw cycles, which can lead to product degradation.[1][3] The stability of stock

solutions depends on the storage temperature.

5. Can I use ACY-957 for in vivo experiments?

Yes, ACY-957 is an orally active compound.[1] For in vivo experiments, it is recommended to

prepare fresh working solutions on the day of use.[1] Formulations for in vivo administration

may involve co-solvents such as PEG300, Tween-80, or corn oil in addition to DMSO.[2][5]

Stability and Storage Data
Form

Storage
Temperature

Storage Duration
Supplier
Recommendations

Powder -20°C 3 years
Store in a dry, dark

environment.[2][6]

0-4°C
Short term (days to

weeks)

For short-term

storage.[6]

Stock Solution (in

DMSO)
-80°C 1-2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

-20°C 1 month to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2][3]
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In Vitro HDAC Inhibition Assay
Objective: To determine the inhibitory activity of ACY-957 against specific HDAC enzymes.

Methodology:

Recombinant HDAC1, HDAC2, and HDAC3 enzymes are used.

A prolonged pre-incubation time of 24 hours is required for ACY-957 to reach equilibrium due

to its slow association rate constant.[4][7]

The assay measures the deacetylation of a fluorogenic substrate by the HDAC enzyme.

The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is

determined by measuring the fluorescence signal at various concentrations of ACY-957.[4]

Troubleshooting:

High variability in results: Ensure consistent pre-incubation times and temperatures. Use

fresh, high-quality reagents.

No inhibition observed: Verify the activity of the HDAC enzyme with a known inhibitor.

Confirm the concentration and purity of the ACY-957 stock solution.

Cellular Histone Acetylation Assay
Objective: To assess the ability of ACY-957 to induce histone acetylation in a cellular context.

Methodology:

Culture cells (e.g., human bone marrow mononuclear cells) in appropriate expansion media.

Treat the cells with varying concentrations of ACY-957 for a specified duration (e.g., 24

hours).[7]

Lyse the cells and extract histones.

Perform a Western blot analysis using antibodies specific for acetylated histones (e.g.,

acetyl-Histone H3, acetyl-Histone H4) and total histone H4 as a loading control.[7]
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Quantify the band intensities to determine the relative increase in histone acetylation.

Troubleshooting:

Weak or no signal for acetylated histones: Increase the concentration of ACY-957 or the

treatment duration. Ensure the antibodies are specific and used at the correct dilution.

Inconsistent loading: Use a reliable loading control like total histone H3 or H4 and ensure

equal protein loading in each lane.

Visual Guides
Signaling Pathway of ACY-957 in Erythroid Progenitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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